Cas no 1804770-00-0 (6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804770-00-0
• MF: C₇H₃F₃N₂O₆
• MW: 268.103732347488
• CID: 4830317
• Update Time: 2025-05-23

6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3N2O6/c8-7(9,10)18-4-2(6(14)15)1-3(13)11-5(4)12(16)17/h1H,(H,11,13)(H,14,15)
• InChI Key： GYSJIARHBCWAIU-UHFFFAOYSA-N
• SMILES： FC(OC1=C([N+](=O)[O-])NC(C=C1C(=O)O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 0.4
• Topological Polar Surface Area: 121

Additional information on 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804770-00-0)

6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804770-00-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a hydroxy group, a nitro group, and a trifluoromethoxy substituent on the pyridine ring imparts distinct chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid is particularly noteworthy. The hydroxy group at the 6-position can participate in hydrogen bonding, which is crucial for interactions with biological targets. The nitro group at the 2-position introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. The trifluoromethoxy substituent at the 3-position further modulates the electronic properties of the molecule, contributing to its unique pharmacological profile.

In recent years, there has been a growing interest in the development of pyridine-based compounds for their diverse biological activities. Pyridine derivatives have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The specific combination of functional groups in 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid suggests that it may exhibit similar or even enhanced biological activities compared to other pyridine derivatives.

One of the key areas of research involving this compound is its potential as an anticancer agent. Studies have shown that compounds with similar structural features can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that a closely related pyridine derivative exhibited potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The presence of the trifluoromethoxy group was found to significantly enhance the compound's potency and selectivity.

Beyond its anticancer potential, 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a key factor in many diseases, including arthritis and neurodegenerative disorders. Preliminary studies have indicated that this compound can effectively inhibit pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The synthesis of 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a substituted pyridine ring, followed by sequential introduction of the hydroxy, nitro, and trifluoromethoxy groups. Advanced synthetic methods, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize yield and purity. These methods not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

The physicochemical properties of 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid are also important considerations for its potential applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in various solvents has been studied to optimize its use in different experimental settings. For example, it exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO), which is advantageous for biological assays.

In conclusion, 6-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804770-00-0) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups endows it with valuable chemical and biological properties that warrant further exploration. Ongoing research efforts aim to elucidate its full therapeutic potential and optimize its use in various medical settings.